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Compound of Interest

Compound Name: PF-06733804
CAS No.: 1873373-33-1
Cat. No.: B15617577
Get Quote
. J

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of PF-06733804, a pan-tropomyosin-related kinase (Trk) inhibitor.
Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel.

PF-06733804 is classified as a hazardous substance with the following designations:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

These classifications necessitate stringent adherence to the personal protective equipment
(PPE) and handling procedures outlined below.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory for all personnel handling PF-06733804.[1] The
following table summarizes the required PPE, which should be selected, maintained, and used

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15617577#bc-rfq
https://www.benchchem.com/product/b15617577/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-pf-06733804
https://www.benchchem.com/product/b15617577/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-pf-06733804
https://www.benchchem.com/product/b15617577/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-pf-06733804
https://www.accesswater.org/publications/proceedings/-10097741/removal-of-fluorinated-active-pharmaceutical-ingredients-using-membrane-concentration-and-electrochemical-oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

in accordance with established safety protocols.[1]

Protection Type

Required Equipment

Purpose

Eye and Face Protection

Chemical safety goggles and a
face shield.[2][3]

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

subsequent irritation.

Body Protection

A laboratory coat worn over
long pants and closed-toe

shoes.[2]

To protect the skin from

accidental spills or contact.

Respiratory Protection

A NIOSH-approved respirator
is required if working outside of
a certified chemical fume hood
or if there is a risk of

generating dust or aerosols.

To prevent inhalation of the
compound, which can cause

respiratory tract irritation.

Operational Plans: Handling and First Aid

A systematic approach to handling PF-06733804 is critical to minimize exposure risk. The

following workflow outlines the procedural steps for safe handling and immediate actions to be

taken in the event of an exposure.
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Operational Workflow: Handling PF-06733804

Handing Protocol

Weighing and Handling
- Conduct all manipulations within a certified chemical fume hood. ===

"~ Exposure ~——— T o
S0 Tl First Aid Protocol b
~a .
15 -~ Immediately flust ast 15 minutes.
ed clothin Seek imm: i te medical attention.

- Immedately flush
- Remove

Storage:
- Store in a tightly sealed, clearly labeled container in a cool, dry, well-ventiated area.

Click to download full resolution via product page

Caption: A logical workflow for the proper handling of PF-06733804 and immediate first aid
measures in case of accidental exposure.

Disposal Plan

The disposal of PF-06733804 and any contaminated materials must be managed as hazardous
waste. As a fluorinated organic compound, specific disposal protocols are required to prevent

environmental contamination.
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Waste Type Disposal Container Disposal Procedure
Collect all solid PF-06733804,
Labeled, sealed container for contaminated weighing
Solid Waste "Halogenated Organic Waste."  papers, and other solid
[4] materials in this designated
container.
Collect any solutions
Labeled, sealed container for containing PF-06733804 in a
Liquid Waste "Halogenated Organic Waste."  compatible, sealed container.

[4]

The container must list all

contents, including solvents.

Contaminated PPE

Labeled, sealed container for

"Hazardous Waste."

All disposable PPE that has
come into contact with PF-
06733804 must be disposed of

as hazardous waste.

The following diagram illustrates the required steps for the safe disposal of PF-06733804.

Caption: A step-by-step workflow for the safe and compliant disposal of PF-06733804 waste.

Final disposal of halogenated organic compounds is typically achieved through high-

temperature incineration by a licensed hazardous waste disposal company.[4][5] This method

is designed to break down the stable chemical bonds and neutralize harmful by-products.[1]

Always consult with your institution's environmental health and safety department to ensure

compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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